Aposcopolamine
Aposcopolamine
Brand Name:
Vulcanchem
CAS No.:
535-26-2
VCID:
VC0190597
InChI:
InChI=1S/C17H19NO3/c1-10(11-6-4-3-5-7-11)17(19)20-12-8-13-15-16(21-15)14(9-12)18(13)2/h3-7,12-16H,1,8-9H2,2H3/t12?,13-,14+,15-,16+
SMILES:
CN1C2CC(CC1C3C2O3)OC(=O)C(=C)C4=CC=CC=C4
Molecular Formula:
C17H19NO3
Molecular Weight:
285.34 g/mol
Aposcopolamine
CAS No.: 535-26-2
Natural Products
VCID: VC0190597
Molecular Formula: C17H19NO3
Molecular Weight: 285.34 g/mol
| CAS No. | 535-26-2 |
|---|---|
| Product Name | Aposcopolamine |
| Molecular Formula | C17H19NO3 |
| Molecular Weight | 285.34 g/mol |
| IUPAC Name | [(1S,2S,4R,5R)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] 2-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C17H19NO3/c1-10(11-6-4-3-5-7-11)17(19)20-12-8-13-15-16(21-15)14(9-12)18(13)2/h3-7,12-16H,1,8-9H2,2H3/t12?,13-,14+,15-,16+ |
| Standard InChIKey | JJNVDCBKBUSUII-LHIUVBILSA-N |
| Isomeric SMILES | CN1[C@@H]2CC(C[C@H]1[C@H]3[C@@H]2O3)OC(=O)C(=C)C4=CC=CC=C4 |
| SMILES | CN1C2CC(CC1C3C2O3)OC(=O)C(=C)C4=CC=CC=C4 |
| Canonical SMILES | CN1C2CC(CC1C3C2O3)OC(=O)C(=C)C4=CC=CC=C4 |
| Synonyms | a-Methylenebenzeneacetic acid |
| Reference | Shutt, L., et al., Anaesthesia, 34, 476 (1979) Hattori, M., et al., Chem. Pharm. Bull., 33, 3838 (1985) |
| PubChem Compound | 3083622 |
| Last Modified | Nov 11 2021 |
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